
Compound Profile: Understanding 1-
(Benzyloxy)-3-bromobenzene

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 1-(Benzyloxy)-3-bromobenzene

CAS No.: 53087-13-1

Cat. No.: B1334042 Get Quote

1-(Benzyloxy)-3-bromobenzene (CAS No: 53087-13-1) is an aromatic ether widely utilized as

a building block in organic synthesis. Its utility stems from its bifunctional nature: the

brominated phenyl ring serves as a handle for cross-coupling reactions (e.g., Suzuki, Heck)

and the formation of Grignard reagents, while the benzyl ether provides a stable protecting

group for the phenolic oxygen.[1] Its role as a versatile intermediate in the development of

complex molecules, including novel therapeutic agents, necessitates stringent adherence to

safety and handling protocols to ensure experimental integrity and personnel safety.[2]

Physicochemical and Structural Data
The compound's physical state as a white to off-white solid with a relatively low melting point

dictates its handling as a powder, with attention paid to dust control.[3][4]
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Property Value Source

CAS Number 53087-13-1 [4]

Molecular Formula C₁₃H₁₁BrO [4]

Molecular Weight 263.13 g/mol [4]

Appearance
White to light yellow crystal

powder/solid
[3][4]

Melting Point 59-64 °C [3][4]

Boiling Point ~333.5 °C at 760 mmHg [4]

Flash Point ~137.6 °C [4]

Core Reactivity: The "Why" Behind the Precautions
Understanding the compound's reactivity is fundamental to appreciating its hazards. Three key

structural features govern its chemical behavior:

The Aryl Bromide Moiety (C-Br Bond): The carbon-bromine bond is a primary site for

reactivity. It is susceptible to forming highly reactive and often pyrophoric organometallic

intermediates (e.g., Grignard reagents, organolithiums).[1] This reactivity necessitates the

strict exclusion of water and protic solvents during many synthetic applications and dictates

incompatibility with strong reducing agents. Furthermore, under forcing conditions with

strong bases, it can undergo elimination to form a highly reactive benzyne intermediate.[5]

The Benzyl Ether Linkage (C-O-C): Like other ethers, this group is prone to slow oxidation

upon exposure to air and light, leading to the formation of unstable and potentially explosive

peroxides. This is the primary driver for storing the compound under inert atmosphere and

away from light. The benzyl ether can be cleaved under various conditions, including strong

acids, catalytic hydrogenation, or oxidation.[6][7][8]

The Benzylic Position (Ph-CH₂-O): The methylene (CH₂) bridge is a benzylic position,

making it susceptible to free-radical reactions, such as halogenation, under UV light or with

radical initiators.[9][10] This reactivity, while useful synthetically, underscores the need for

controlled storage conditions.
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Hazard Identification and Comprehensive Risk
Assessment
1-(Benzyloxy)-3-bromobenzene is classified as an irritant and is harmful if swallowed. A

thorough risk assessment must precede any handling of this material.

GHS Hazard Classification
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Hazard Statement Classification Rationale & Implications

H315
Causes skin irritation (Skin Irrit.

2)

Direct contact can cause

redness, itching, and

inflammation. Prolonged

exposure should be avoided,

and appropriate gloves are

mandatory.

H319
Causes serious eye irritation

(Eye Irrit. 2A)

The compound can cause

significant, but reversible, eye

damage upon contact.

Chemical splash goggles or a

face shield are essential.

H335
May cause respiratory irritation

(STOT SE 3)

Inhalation of the powder or

dust can irritate the nose,

throat, and lungs, leading to

coughing and shortness of

breath.[11][12] Handling must

occur in a well-ventilated area,

preferably a chemical fume

hood.

H302
Harmful if swallowed (Acute

Tox. 4)

Ingestion can lead to systemic

toxicity.[11] Eating, drinking,

and smoking in the laboratory

are strictly prohibited.[13]

H317
May cause an allergic skin

reaction

Some data suggests a

potential for skin sensitization,

where repeated exposure may

lead to an allergic rash.[4]

Sources for GHS Classification:[4][11][12]

The primary routes of exposure are inhalation of dust, skin contact, eye contact, and ingestion.

Due to the nature of halogenated aromatic compounds, chronic exposure may pose additional

risks, including potential liver and kidney effects, though specific data for this compound is
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limited.[14] Therefore, the precautionary principle of minimizing all chemical exposures must be

rigorously applied.[15]

Standard Operating Procedures for Safe Handling
A self-validating system of protocols ensures that safety is integrated into the workflow, not left

to chance.

Engineering Controls & Personal Protective Equipment
(PPE)
The first line of defense is to engineer out the hazard.

Primary Engineering Control: All manipulations of 1-(Benzyloxy)-3-bromobenzene,

including weighing, dispensing, and transferring, must be conducted within a certified

chemical fume hood to prevent inhalation of airborne particulates.[13][16]

Personal Protective Equipment (PPE): The minimum required PPE includes:

Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are the minimum,

but chemical splash goggles are strongly recommended.[17]

Hand Protection: Nitrile or neoprene gloves. Inspect gloves for integrity before each use

and wash hands thoroughly after removal.[18]

Body Protection: A flame-resistant laboratory coat must be worn and kept fully fastened.

[19]

Protocol: Chemical Receipt and Initial Storage
Verification: Upon receipt, cross-reference the container label with the shipping documents

and the Safety Data Sheet (SDS).

Integrity Check: Visually inspect the container for any signs of damage, such as cracks or

loose seals. Do not accept damaged containers.

Labeling: Ensure the container is clearly labeled with the chemical name, date of receipt, and

relevant hazard pictograms.
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Initial Storage: Immediately transfer the container to a designated, secure storage location

that meets the requirements outlined in Section 4.

Protocol: Weighing and Dispensing in the Laboratory
Prepare Workspace: Ensure the chemical fume hood sash is at the appropriate height.

Decontaminate the work surface before and after use.

Don PPE: Wear all required PPE as specified in section 3.1.

Grounding: When transferring significant quantities of powder, take measures to prevent the

buildup of electrostatic charge.[20]

Dispensing: Use a dedicated spatula or scoop for this chemical. Open the container slowly.

To minimize dust generation, do not pour the powder from a height. Gently scoop the

required amount into a tared, sealed weighing container.

Seal Promptly: Immediately and tightly reseal the main container after dispensing.[16][19]

[20] This is critical to minimize exposure to air and moisture.

Cleanup: Carefully wipe down the spatula, work surface, and any other contaminated

equipment with a suitable solvent-dampened cloth. Dispose of all contaminated materials as

hazardous waste.

Doff PPE: Remove gloves and wash hands thoroughly with soap and water.

Long-Term Storage and Chemical Stability
The primary objective of proper storage is to maintain the chemical's purity and prevent the

formation of hazardous degradation products like peroxides.

Optimal Storage Conditions
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Parameter Recommended Condition Rationale / Causality

Temperature
Cool; some suppliers

recommend 2-8°C

Reduces the rate of potential

decomposition and peroxide

formation.[2][17]

Atmosphere
Dry, Inert (e.g., Argon or

Nitrogen)

Prevents slow oxidation to

form explosive peroxides and

hydrolysis from atmospheric

moisture.[16][19][20]

Light
Store in the dark (amber

vial/cabinet)

Prevents photochemical

reactions, including potential

radical reactions at the

benzylic position.

Container
Tightly sealed, original

container

Prevents leakage and

contamination. Containers

must be kept upright.[16][20]

Ventilation
Store in a well-ventilated,

approved area

Ensures that any potential

vapors do not accumulate in

the storage area.[19][20]

Incompatibilities and Degradation
Incompatible Materials: Keep segregated from strong oxidizing agents, strong acids, and

strong bases to prevent vigorous and potentially hazardous reactions.[21]

Signs of Degradation: Visually inspect the material before use. Any significant change in

color (e.g., yellowing) or texture could indicate degradation. For older containers of ethers, it

is prudent practice to test for the presence of peroxides using commercially available test

strips before heating or concentrating any solutions.

Emergency Response Protocols
Spill Management:

Evacuate non-essential personnel from the immediate area.
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Wearing full PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully sweep up the absorbed material without creating dust.

Place the waste in a suitable, labeled, and sealed container for hazardous waste disposal.

Decontaminate the spill area.

First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.[12]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[17]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[12][17]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and seek immediate medical attention.[19]

Visualization of Key Workflows
The following diagrams illustrate the critical workflows for managing 1-(Benzyloxy)-3-
bromobenzene, reinforcing the logical sequence of safety procedures.
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Caption: High-level lifecycle management for 1-(Benzyloxy)-3-bromobenzene.
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Caption: Step-by-step workflow for safe laboratory handling and dispensing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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